Cas no 61451-88-5 (Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans-)

Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans- structure
61451-88-5 structure
Product Name:Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans-
CAS No:61451-88-5
MF:C11H12ClNO
MW:209.672081947327
CID:478841
PubChem ID:127261803
Update Time:2025-04-19

Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(chloromethyl)-4,5-dihydro-4-methyl-3-phenyl-, trans-
    • (4R,5R)-5-(chloromethyl)-4-methyl-3-phenyl-4,5-dihydro-1,2-oxazole
    • 61451-88-5
    • Trans-5-(chloromethyl)-4-methyl-3-phenyl-4,5-dihydroisoxazole
    • Inchi: 1S/C11H12ClNO/c1-8-10(7-12)14-13-11(8)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-,10-/m1/s1
    • InChI Key: XMSFCEWGLGSZMH-PSASIEDQSA-N
    • SMILES: ClC[C@@H]1[C@@H](C)C(C2C=CC=CC=2)=NO1

Computed Properties

  • Exact Mass: 209.06086
  • Monoisotopic Mass: 209.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59
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